Cas no 2227869-15-8 ((1S)-1-(2,5-difluoro-4-nitrophenyl)ethan-1-ol)

• Product Name: (1S)-1-(2,5-difluoro-4-nitrophenyl)ethan-1-ol
• CAS No: 2227869-15-8
• MF: C₈H₇F₂NO₃
• MW: 203.142889261246
• CID: 5748784
• PubChem ID: 165678865
• Update Time: 2025-05-24

(1S)-1-(2,5-difluoro-4-nitrophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2227869-15-8
• (1S)-1-(2,5-difluoro-4-nitrophenyl)ethan-1-ol
• EN300-1788189

• Inchi： 1S/C8H7F2NO3/c1-4(12)5-2-7(10)8(11(13)14)3-6(5)9/h2-4,12H,1H3/t4-/m0/s1
• InChI Key： WXCACVSLMUHEGD-BYPYZUCNSA-N
• SMILES： FC1C=C(C(=CC=1[C@H](C)O)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 203.03939941g/mol
• Monoisotopic Mass: 203.03939941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66Ų

Additional information on (1S)-1-(2,5-difluoro-4-nitrophenyl)ethan-1-ol

The Compound CAS No 2227869-15-8: (1S)-1-(2,5-Difluoro-4-Nitrophenyl)Ethan-1-Ol

The compound with CAS number 2227869-15-8, commonly referred to as (1S)-1-(2,5-difluoro-4-nitrophenyl)ethan-1-ol, is a highly specialized organic molecule with significant applications in various scientific and industrial fields. This compound is characterized by its unique stereochemistry and functional groups, making it a valuable tool in research and development. Recent studies have highlighted its potential in drug discovery, materials science, and environmental chemistry.

The molecular structure of (1S)-1-(2,5-difluoro-4-nitrophenyl)ethan-1-ol consists of a chiral carbon atom attached to a hydroxyl group and a substituted phenyl ring. The phenyl ring is further modified with two fluorine atoms at the 2 and 5 positions and a nitro group at the 4 position. This combination of substituents imparts unique electronic and steric properties to the molecule, which are crucial for its reactivity and selectivity in various chemical reactions.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound. Researchers have employed asymmetric catalysis and enantioselective reactions to achieve high yields of the desired enantiomer. These techniques not only enhance the purity of the product but also reduce the environmental footprint of the synthesis process. The ability to control stereochemistry is particularly important for applications in pharmaceuticals, where the spatial arrangement of molecules can significantly impact their biological activity.

In terms of applications, (1S)-1-(2,5-difluoro-4-nitrophenyl)ethan-1-ol has shown promise in drug discovery programs targeting various diseases. Its unique structure allows it to interact with specific biological targets, such as enzymes and receptors, making it a potential lead compound for therapeutic agents. For instance, studies have demonstrated its ability to inhibit certain kinases involved in cancer progression, highlighting its potential as an anticancer agent.

Beyond pharmaceuticals, this compound has also found applications in materials science. Its ability to form stable complexes with metal ions makes it a candidate for use in catalysis and sensor development. Recent research has explored its role as a ligand in transition metal complexes, where it enhances catalytic activity in organic transformations. Additionally, its electronic properties make it suitable for use in optoelectronic materials, contributing to advancements in display technologies.

Environmental chemistry has also benefited from the study of this compound. Researchers have investigated its degradation pathways under various conditions, providing insights into its environmental fate and toxicity. Understanding these processes is crucial for assessing the ecological impact of chemicals and developing strategies for pollution control.

In conclusion, the compound with CAS number 2227869-15-8, or (1S)-1-(2,5-difluoro-4-nitrophenyl)ethan-1-ol, represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure and properties continue to inspire innovative research, driving advancements in science and technology. As new findings emerge, this compound is expected to play an even more significant role in addressing global challenges in health, energy, and sustainability.